1-Benzyl-4-(3-methylphenyl)-4-piperidinol

• Molecular Formula: C19H23NO
• Molecular Weight: 281.4 g/mol
• IUPAC Name: 1-benzyl-4-(3-methylphenyl)piperidin-4-ol
• InChI: InChI=1S/C19H23NO/c1-16-6-5-9-18(14-16)19(21)10-12-20(13-11-19)15-17-7-3-2-4-8-17/h2-9,14,21H,10-13,15H2,1H3
• InChI Key: QFFVUVNTDUIAQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2(CCN(CC2)CC3=CC=CC=C3)O

Description

1-Benzyl-4-(3-methylphenyl)-4-piperidinol is a useful research compound. Its molecular formula is C19H23NO and its molecular weight is 281.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

This compound is prepared by the procedure described in step A of preparation 1.7, from 1.55 g of magnesium in 25 ml of THF, a solution of 11 g of 3-bromotoluene in 15 ml of THF and a solution of 10 g of 1-benzyl-4-piperidone in 30 ml of THF. The product obtained is chromatographed on silica gel, eluting with a DCM/MeOH (97/3; v/v) mixture. This gives 14.5 g of the expected product.

Synthesis routes and methods II

Procedure details

This compound is prepared according to the procedure described in step A of Preparation 8.3, starting with 3.4 g of magnesium in 15 ml of THF, a solution of 20 g of 1-bromo-3-methylbenzene in 100 ml of THF and a solution of 22.13 g of 1-benzyl-4-piperidone in 100 ml of THF. 26.54 g of the expected product are obtained.